Cas no 54178-29-9 (3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro-
• CAS No: 54178-29-9
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 1590026
• PubChem ID: 21488690
• Update Time: 2025-11-06

3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro-
• 54178-29-9
• 5-Amino-2-(3-chlorophenyl)-2,4-dihydro-3H-pyrazol-3-one
• F53366
• SCHEMBL11864350

• Inchi： 1S/C9H8ClN3O/c10-6-2-1-3-7(4-6)13-9(14)5-8(11)12-13/h1-4H,5H2,(H2,11,12)
• InChI Key： VROZMOZSNFUILE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(CC(N)=N1)=O

Computed Properties

• Exact Mass: 209.03574
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro-

Comprehensive Overview of 3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro- (CAS No. 54178-29-9)

3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro- (CAS No. 54178-29-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazolone core and 3-chlorophenyl substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and biologically active molecules due to its structural versatility.

The growing demand for sustainable chemistry and green synthesis has led to increased exploration of compounds like 5-amino-2-(3-chlorophenyl)-2,4-dihydro-3H-pyrazol-3-one. Its synthesis often involves eco-friendly methodologies, aligning with the global shift toward environmentally benign processes. Scientists are also investigating its role in catalysis and material science, where its electron-rich structure can facilitate novel reactions.

One of the most frequently searched questions about this compound is: "What are the applications of 3H-Pyrazol-3-one derivatives in medicine?" Studies suggest that derivatives of 54178-29-9 may exhibit anti-inflammatory, antioxidant, and antimicrobial properties, making them candidates for therapeutic development. Additionally, its structural analogs are being studied for their potential in neurological disorders and metabolic diseases.

From an industrial perspective, 3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro- is often discussed in the context of high-performance materials. Its ability to form stable complexes with metals has sparked interest in coordination chemistry and nanotechnology. Researchers are exploring its use in sensors and electronic devices, where its redox-active properties could be leveraged.

Another trending topic is the computational modeling of this compound. With advancements in AI-driven drug design, 54178-29-9 has been subjected to molecular docking and quantitative structure-activity relationship (QSAR) studies. These approaches help predict its interactions with biological targets, accelerating the drug development pipeline.

In summary, 3H-Pyrazol-3-one, 5-amino-2-(3-chlorophenyl)-2,4-dihydro- (CAS No. 54178-29-9) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and properties continue to inspire innovative research across multiple disciplines, addressing some of the most pressing challenges in modern science.